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Compound of Interest

Compound Name: 6-(Trifluoromethoxy)-1H-indole

Cat. No.: B152626

6-(Trifluoromethoxy)-1H-indole: A Technical
Overview for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of 6-(trifluoromethoxy)-1H-indole, a
fluorinated indole derivative of increasing interest to researchers and professionals in the fields
of drug discovery, chemical synthesis, and materials science. This document details its
commercial availability, key chemical and physical properties, and potential applications,
offering a centralized resource for its evaluation and use.

Commercial Availability and Supplier Specifications

6-(Trifluoromethoxy)-1H-indole (CAS Number: 467451-91-8) is available from a number of
specialized chemical suppliers. The compound is typically offered in research quantities, with
options for bulk and custom synthesis available from some vendors. Below is a summary of
offerings from prominent suppliers.
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Elements including high o
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Aldrich
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[4]
Key Organics  467451-91-8 CoHeF3NO 201.15 Not specified -

Physicochemical Properties

The trifluoromethoxy group significantly influences the physicochemical properties of the indole

scaffold. The following table summarizes the available data for 6-(trifluoromethoxy)-1H-

indole.
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Property Value Source
American Elements, Sigma-
Molecular Formula CoHeFsNO ]
Aldrich, et al.
_ American Elements, Sigma-
Molecular Weight 201.15 g/mol )
Aldrich, et al.
CAS Number 467451-91-8 Multiple Suppliers
Physical Form Solid (at 20°C) AKSci[2]
Boiling Point 247.5 + 35.0 °C (at 760 Torr) Guidechem[5]
Density 1.4 g/cm3 AKSci[2]
Refractive Index 1.55 AKSci[2]
Purity 97% AKSci[2]

Potential Applications in Research and
Development

While specific biological activities and signaling pathway involvement for 6-
(trifluoromethoxy)-1H-indole are not extensively documented in publicly available literature,
the structural motifs it contains are of significant interest in medicinal chemistry.

The indole scaffold is a privileged structure found in a wide array of biologically active
compounds. The incorporation of a trifluoromethoxy group (-OCF3) can confer several
advantageous properties to a drug candidate, including:

+ Enhanced Metabolic Stability: The trifluoromethoxy group is generally resistant to metabolic
degradation, which can lead to an improved pharmacokinetic profile.

 Increased Lipophilicity: This can improve a molecule's ability to cross biological membranes,
potentially enhancing bioavailability.

¢ Modulation of Electronic Properties: The strong electron-withdrawing nature of the -OCF3
group can alter the reactivity and binding interactions of the indole ring.
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Given these properties, 6-(trifluoromethoxy)-1H-indole is a valuable building block for the
synthesis of novel compounds targeting a range of therapeutic areas. The strategic placement
of the trifluoromethoxy group at the 6-position of the indole ring provides a unigue starting point
for the exploration of new chemical space in drug discovery programs.

Experimental Protocols

Detailed experimental protocols for the synthesis or specific reactions of 6-
(trifluoromethoxy)-1H-indole are not readily available in the surveyed literature, suggesting
its primary role as a commercially supplied building block. Researchers utilizing this compound
would likely adapt general indole derivatization methodologies. A generalized workflow for the
potential utilization of this compound is presented below.
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General Workflow for 6-(trifluoromethoxy)-1H-indole Utilization
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A generalized workflow for the procurement, derivatization, and evaluation of 6-
(trifluoromethoxy)-1H-indole.

Signaling Pathways

Information regarding the specific interaction of 6-(trifluoromethoxy)-1H-indole with signaling
pathways is not available in the current body of scientific literature. The exploration of its
biological targets would be a novel area of research. A logical workflow for investigating such
interactions is proposed below.

Investigative Workflow for Signaling Pathway Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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